4'-Acetyl-[1,1'-biphenyl]-4-sulfonyl chloride

Specification

• CAS No.: 144006-69-9
• Molecular Formula: C14H11ClO3S
• Molecular Weight: 294.8 g/mol
• IUPAC Name: 4-(4-acetylphenyl)benzenesulfonyl chloride
• Standard InChI: InChI=1S/C14H11ClO3S/c1-10(16)11-2-4-12(5-3-11)13-6-8-14(9-7-13)19(15,17)18/h2-9H,1H3
• Standard InChI Key: RQXCOVHVSGLWBA-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)Cl
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)Cl

Introduction

4'-Acetyl-[1,1'-biphenyl]-4-sulfonyl chloride is a chemical compound with the CAS number 144006-69-9. It is a derivative of biphenyl, featuring an acetyl group and a sulfonyl chloride moiety. This compound is of interest in organic chemistry due to its potential applications in synthesis and its unique chemical properties.

Chemical Safety and Handling

4'-Acetyl-[1,1'-biphenyl]-4-sulfonyl chloride is classified as a corrosive substance, requiring careful handling in laboratory settings. It is essential to follow proper safety protocols, including the use of protective gear and working in well-ventilated areas.

Property	Description
Chemical Safety	Corrosive
Molecular Formula	C14H11ClO3S
Molecular Weight	294.8 g/mol

Synthesis and Applications

While specific synthesis methods for 4'-Acetyl-[1,1'-biphenyl]-4-sulfonyl chloride are not detailed in the available literature, biphenyl derivatives are often synthesized through cross-coupling reactions or other advanced organic synthesis techniques. The compound's sulfonyl chloride group makes it a versatile intermediate for further chemical transformations, such as the formation of sulfonamides or other sulfonyl derivatives.

Biological and Chemical Research Findings

Although specific biological activity data for 4'-Acetyl-[1,1'-biphenyl]-4-sulfonyl chloride is not readily available, biphenyl derivatives have been explored for various biological activities, including anticancer and antimicrobial properties. The sulfonyl group is known to be involved in enzyme inhibition and can contribute to the biological activity of compounds.

Compound Type	Biological Activity
Benzenesulfonyl Derivatives	Anticancer, Antimicrobial
Biphenyl Derivatives	Potential Anticancer Agents